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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physicochemical properties of
undecylamine, specifically its molecular weight and density. These fundamental parameters
are critical for a wide range of applications in research and development, including chemical
synthesis, formulation development, and quality control.

Quantitative Data Summary

The molecular weight and density of undecylamine are summarized in the table below for
easy reference and comparison. These values are consistently reported across various
chemical data sources.

Property Value Units Conditions
Molecular Weight 171.32 g/mol
Density 0.796 g/mL at 25 °C

Detailed Physicochemical Properties

Molecular Weight

The molecular weight of a compound is a fundamental property derived from its chemical
formula. For undecylamine, with the chemical formula Ci11Hz2sN, the molecular weight is
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calculated from the atomic weights of its constituent atoms.
e Chemical Formula: C11H2sN[1][2]
e Molar Mass: 171.32 g/mol [1][2][3]

The precise determination of molecular weight is crucial for stoichiometric calculations in
chemical reactions and for the characterization of the compound using techniques such as
mass spectrometry.

Density

Density is the mass of a substance per unit volume and is an important physical property for
liquid handling, formulation, and storage.

e Density: 0.796 g/mL at 25 °C

As a liquid at room temperature, the density of undecylamine is a key parameter for
converting between mass and volume, which is a common requirement in many experimental
protocols.

Experimental Protocols for Property Determination

While the values for molecular weight and density are well-established, the following outlines
the standard experimental methodologies used for their determination.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. The molecular weight of a compound can be determined with high accuracy using
this method.

Experimental Workflow: Molecular Weight Determination
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Sample Preparation

Undecylamine Sample

:

Dissolve in a suitable solvent

Mass Spectrometry Analysis

Inject into Mass Spectrometer

l

Ionize the sample (e.g., ESI, CI)

:

Separate ions by m/z ratio

:

Detect ions

Data Avnalysis

Generate Mass Spectrum

:

Identify Molecular Ion Peak [M+H]*

:

Calculate Molecular Weight

Click to download full resolution via product page

Caption: Workflow for determining molecular weight using mass spectrometry.
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Density Determination using a Pycnometer

A pycnometer, or specific gravity bottle, is a precise instrument used to determine the density of
a liquid. The method involves measuring the mass of a known volume of the liquid.

Experimental Workflow: Density Determination
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Preparation

Clean and dry pycnometer

l

Weigh the empty

pycnometer (m1)

Measu

rement

Fill pycnometer with undecylamine

l

Equilibrate to 25 °C

:

Weigh the filled pycnometer (m2)

Calculation

y

Calculate mass of undecylamine (m2 - m1)

Determine volume of pycnometer (V)

:

:

Calculate Density (mass/V)

Click to download full resolution via product page

Caption: Workflow for determining density using a pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Undecylamine | 7307-55-3 | Benchchem [benchchem.com]

2. Undecylamine | C11H25N | CID 81742 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Undecylamine = 98.0 GC 7307-55-3 [sigmaaldrich.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of Undecylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147597#undecylamine-molecular-weight-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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